Cas no 62068-76-2 (Pyrazinecarboxamide, N-[(methylamino)methyl]-, hydrochloride)

• Product Name: Pyrazinecarboxamide, N-[(methylamino)methyl]-, hydrochloride
• CAS No: 62068-76-2
• MF: C₇H₁₁ClN₄O
• MW: 202.641439676285
• CID: 459175
• PubChem ID: 20320003
• Update Time: 2025-04-19

Pyrazinecarboxamide, N-[(methylamino)methyl]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarboxamide, N-[(methylamino)methyl]-, hydrochloride
• N-(methylaminomethyl)pyrazine-2-carboxamide,hydrochloride
• DTXSID20605177
• SCHEMBL11633248
• 62068-76-2
• N-[(Methylamino)methyl]pyrazine-2-carboxamide--hydrogen chloride (1/1)

• Inchi： 1S/C7H10N4O.ClH/c1-8-5-11-7(12)6-4-9-2-3-10-6;/h2-4,8H,5H2,1H3,(H,11,12);1H
• InChI Key： SPFONVKVPNUTBB-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=NC=CN=1)NCNC

Computed Properties

• Exact Mass: 202.06233
• Monoisotopic Mass: 202.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 66.91